Cas no 809236-46-2 (4-cyclobutoxyphenol)

• Product Name: 4-cyclobutoxyphenol
• CAS No: 809236-46-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD28517337
• CID: 1801894
• PubChem ID: 23321219
• Update Time: 2025-05-19

4-cyclobutoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(cyclobutyloxy)-
• 4-cyclobutoxyphenol
• EN300-299888
• AKOS024052824
• 4-cyclobutyloxyphenol
• Z2515400422
• SCHEMBL10858201
• 809236-46-2

• MDL： MFCD28517337
• Inchi： 1S/C10H12O2/c11-8-4-6-10(7-5-8)12-9-2-1-3-9/h4-7,9,11H,1-3H2
• InChI Key： JMPKALGPOJXWQP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1CCC1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-cyclobutoxyphenol

4-Cyclobutoxyphenol: A Comprehensive Overview

4-Cyclobutoxyphenol (CAS No. 809236-46-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a cyclobutane ring attached to a phenol group, exhibits a range of interesting properties that make it valuable for various applications. In this article, we will delve into the structural features, synthesis methods, chemical properties, and recent advancements in the utilization of 4-cyclobutoxyphenol.

The molecular structure of 4-cyclobutoxyphenol is defined by a phenolic hydroxyl group (-OH) attached to a benzene ring, with a cyclobutane ring connected via an ether linkage (-O-). This arrangement imparts the compound with unique electronic and steric properties. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. Recent studies have explored how this strain affects the compound's behavior in different chemical environments, offering insights into its potential applications in drug design and materials synthesis.

One of the key areas of research on 4-cyclobutoxyphenol involves its synthesis. Traditional methods for preparing this compound involve multi-step reactions, often starting from readily available phenolic precursors. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic pathways. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These methods not only reduce reaction times but also minimize waste generation, aligning with green chemistry principles.

The chemical properties of 4-cyclobutoxyphenol are another area of intense study. Its phenolic group makes it acidic, which is advantageous in certain chemical transformations. The compound also exhibits moderate solubility in organic solvents, making it suitable for use in various organic reactions. Recent investigations have highlighted its potential as a building block in the synthesis of complex molecules, particularly in medicinal chemistry. For example, derivatives of 4-cyclobutoxyphenol have been explored as candidates for anti-inflammatory and antioxidant agents.

In terms of applications, 4-cyclobutoxyphenol has shown promise in several domains. In materials science, it has been used as a precursor for advanced polymers and coatings due to its ability to form stable bonds under specific conditions. In pharmacology, its unique structure has been leveraged to design bioactive molecules with potential therapeutic benefits. Additionally, recent research has explored its role in catalysis, where it serves as an effective ligand for metal complexes used in asymmetric synthesis.

The environmental impact of 4-cyclobutoxyphenol is another critical aspect being investigated. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Studies have shown that under certain conditions, 4-cyclobutoxyphenol can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on ecosystems.

From a regulatory standpoint, 4-cyclobutoxyphenol is not classified as a hazardous or controlled substance under current regulations. This classification facilitates its use in various industrial and academic settings without stringent restrictions. Nonetheless, handling precautions are recommended due to its chemical reactivity and potential health effects when exposed to high concentrations.

In conclusion, 4-cyclobutoxyphenol (CAS No. 809236-46-2) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as both a functional material and a valuable intermediate in chemical synthesis. As research continues to uncover new applications and optimize its production processes, 4-cyclobutoxyphenol is poised to play an increasingly important role in advancing scientific and technological frontiers.